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Compound of Interest

(4-(3-
Compound Name: (Dimethylamino)propoxy)phenyl)m
ethanol
Cat. No.: B151614
\ v

Essential Safety and Handling Guide for (4-(3-
(Dimethylamino)propoxy)phenyl)methanol

This guide provides crucial safety and logistical information for the handling of (4-(3-
(Dimethylamino)propoxy)phenyl)methanol (CAS Number: 426831-08-5).[1] Given the
absence of a specific Safety Data Sheet (SDS) for this compound, this information is
synthesized from safety protocols for structurally related chemicals, including phenols and
amino alcohols, to ensure a high degree of caution.

Hazard Summary

While specific toxicity data for (4-(3-(Dimethylamino)propoxy)phenyl)methanol is not readily
available, its structural components suggest potential hazards. The presence of a substituted
phenol-like moiety and a tertiary amine functional group indicates that the compound may be
corrosive, toxic, and readily absorbed through the skin.[2][3] Phenols are known to cause
severe skin burns, which may be initially painless due to an anesthetic effect, and can lead to
systemic toxicity affecting the central nervous system, liver, and kidneys.[2][3][4] Amino
alcohols can also cause skin and eye irritation or severe damage.[5][6]

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[7]
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P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.[7]

P273: Avoid release to the environment.[6][8]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[6][8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the recommended PPE for handling this compound, based on guidelines for phenols and

amino alcohols.
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Personal Protective Specifications and
Body Part _ _
Equipment Recommendations

Must be worn at all times. A
Safety Goggles and Face face shield is necessary when
Eyes/Face ) ) )
Shield there is a potential for

splashes.[4][9]

Double gloving is
recommended. For
concentrated solutions, use
utility-grade neoprene or butyl
Hands Chemical-Resistant Gloves gloves over nitrle gloves. For
incidental contact with dilute
solutions (<10%), double nitrile
gloves (8mil) are acceptable.
Change gloves frequently and

immediately after contact.[4]

A fully buttoned lab coat is
mandatory.[4] For splash risks,

Body Laboratory Coat and Apron a butyl rubber or neoprene
apron should be worn over the
lab coat.[2][4]

Use in a well-ventilated area,
preferably a chemical fume
hood.[4][9] If a fume hood is

Respiratory Respirator not available, a gas mask for
organic gases or an air-
supplied respirator should be
used.[5]

Shoes must be impervious to
spills.[4][9]

Feet Closed-Toed Shoes

Operational Plan: Handling and Storage

Engineering Controls:
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e Fume Hood: All handling of (4-(3-(Dimethylamino)propoxy)phenyl)methanol should be
conducted in a certified chemical fume hood to minimize inhalation exposure.[4][7][9]

o Safety Stations: Ensure immediate access to an emergency eyewash station and a safety
shower.[5]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work
area within the fume hood, covering surfaces with absorbent, disposable liners.

o Dispensing: Carefully dispense the required amount of the chemical, avoiding the generation
of dust or aerosols.

» Heating: Never heat or melt the compound in an open environment or in standard laboratory
ovens or microwaves.[4]

» Centrifugation: If centrifugation is required, use sealed safety cups to contain potential
aerosols.[4]

o Post-Handling: After use, thoroughly decontaminate the work area. Wash hands and any
exposed skin thoroughly with soap and water.

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][10]
o Keep away from direct sunlight, heat, and ignition sources.[5]

o Store separately from oxidizing agents, reducing agents, acids, and alkalis.[3][9]

Disposal Plan

All waste containing (4-(3-(Dimethylamino)propoxy)phenyl)methanol, including
contaminated PPE and absorbent materials, must be treated as hazardous waste.

» Waste Collection: Collect all solid and liquid waste in clearly labeled, sealed containers.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b151614?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/appendix-d-standard-operating-procedure/phenol-sop
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.nipponnyukazai.co.jp/media/file/products/products_sds_en_0114.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.nipponnyukazai.co.jp/media/file/products/products_sds_en_0114.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/484253?userType=undefined
https://www.nipponnyukazai.co.jp/media/file/products/products_sds_en_0114.pdf
https://msds.carboline.com/servlet/FeedFile/11/prod/8323/201/Carbomastic+20+pA+8323_en.pdf
https://www.monash.edu/hsw/info-docs/chemical-management/phenol
https://www.benchchem.com/product/b151614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

» Disposal: Dispose of chemical waste through a licensed hazardous waste contractor. Do not

dispose of it down the drain or with general laboratory trash.[9]

Emergency Procedures

Exposure Type

Immediate Action

Skin Contact

Immediately remove all contaminated clothing.
[9] Wash the affected area with copious
amounts of water for at least 15 minutes.[7][9]
For phenol-like exposures, treatment with
polyethylene glycol (PEG-300 or PEG-400) is
recommended.[2][3] Seek immediate medical
attention.[4][7]

Eye Contact

Immediately flush eyes with water at an
eyewash station for at least 15 minutes, holding
the eyelids open.[7] Remove contact lenses if
present and easy to do.[5][7] Seek immediate

medical attention.[2][4]

Inhalation

Move the individual to fresh air immediately.[7]
[9] If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with
water.[7] If the person is conscious, have them
drink one or two glasses of water. Seek

immediate medical attention.[7]

Spill

For small spills, absorb with an inert material
(e.g., vermiculite, dry sand) and place in a
sealed container for hazardous waste disposal.
[3][5] For large spills, evacuate the area and

contact emergency services.[7]

Visual Workflow for Safe Handling
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The following diagram outlines the procedural flow for safely handling (4-(3-

(Dimethylamino)propoxy)phenyl)methanol in a laboratory setting.

Safe Handling Workflow for (4-(3-

(Dimethylamino)propoxy)phenyl)methanol
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Caption: Procedural workflow for handling (4-(3-(Dimethylamino)propoxy)phenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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